Cas no 1532841-28-3 (2-1-(2-methoxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-methoxyphenyl)cyclobutylacetic acid
• CAS No: 1532841-28-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6011583
• PubChem ID: 83690717
• Update Time: 2025-06-09

2-1-(2-methoxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methoxyphenyl)cyclobutylacetic acid
• Cyclobutaneacetic acid, 1-(2-methoxyphenyl)-
• 2-[1-(2-Methoxyphenyl)cyclobutyl]aceticacid
• EN300-1855606
• starbld0029938
• AKOS023423914
• 2-[1-(2-Methoxyphenyl)cyclobutyl]acetic acid
• 1532841-28-3
• 2-(1-(2-Methoxyphenyl)cyclobutyl)acetic acid
• KS-9493

• Inchi： 1S/C13H16O3/c1-16-11-6-3-2-5-10(11)13(7-4-8-13)9-12(14)15/h2-3,5-6H,4,7-9H2,1H3,(H,14,15)
• InChI Key： BLLMIRJLCUEJGP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC)(CC(O)=O)CCC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 389.5±25.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on 2-1-(2-methoxyphenyl)cyclobutylacetic acid

Introduction to 2-1-(2-methoxyphenyl)cyclobutylacetic acid (CAS No. 1532841-28-3)

2-1-(2-methoxyphenyl)cyclobutylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1532841-28-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclobutylacetic acids, characterized by a cyclobutyl ring substituted with an acetic acid moiety, and a phenyl group carrying a methoxy substituent at the 2-position. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structure of 2-1-(2-methoxyphenyl)cyclobutylacetic acid exhibits a unique combination of functional groups that may contribute to its biological activity. The cyclobutyl ring introduces rigidity to the molecule, which can influence its interactions with biological targets, while the acetic acid group provides a potential site for hydrogen bonding or further derivatization. Additionally, the presence of the methoxy-substituted phenyl ring suggests possible aromatic interactions and electronic effects that could modulate the compound's pharmacokinetic properties.

In recent years, there has been growing interest in cyclobutyl derivatives due to their potential applications in various therapeutic areas. Studies have shown that compounds containing the cyclobutyl moiety can exhibit diverse biological activities, including anti-inflammatory, analgesic, and anticancer effects. The 2-methoxyphenyl substituent further enhances the molecular complexity, offering opportunities for fine-tuning the pharmacological profile through structural modifications.

One of the most compelling aspects of 2-1-(2-methoxyphenyl)cyclobutylacetic acid is its potential as a scaffold for drug design. The compound's unique structural features allow chemists to explore various chemical transformations, such as esterification, amidation, or alkylation, to generate novel derivatives with enhanced bioactivity. These modifications can be guided by computational modeling and high-throughput screening techniques to identify lead compounds with optimal pharmacological properties.

Recent advancements in chemical biology have highlighted the importance of understanding the molecular interactions between small molecules and biological targets. The methoxyphenyl group in 2-1-(2-methoxyphenyl)cyclobutylacetic acid may interact with proteins or enzymes through π-stacking or hydrophobic interactions, which are critical for drug efficacy. Furthermore, the acetic acid moiety could serve as a linker for covalent binding or participate in non-covalent interactions with biological receptors.

The pharmaceutical industry has been increasingly focusing on developing innovative therapies targeting complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. 2-1-(2-methoxyphenyl)cyclobutylacetic acid represents a promising starting point for designing molecules that could modulate key signaling pathways involved in these diseases. For instance, derivatives of this compound might interfere with enzyme activity or alter protein-protein interactions relevant to disease progression.

From a synthetic chemistry perspective, 2-1-(2-methoxyphenyl)cyclobutylacetic acid offers an excellent platform for exploring new synthetic methodologies. The cyclobutane ring can be constructed using various cyclization reactions, while the phenolic and acetic functional groups provide multiple sites for selective modification. Advances in green chemistry have also encouraged the development of sustainable synthetic routes that minimize waste and energy consumption.

The biological evaluation of 2-1-(2-methoxyphenyl)cyclobutylacetic acid has been complemented by in vitro and in vivo studies aimed at assessing its safety and efficacy. Preliminary results suggest that this compound may exhibit moderate activity in certain biological assays, warranting further investigation into its potential therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative chemical entities like 2-1-(2-methoxyphenyl)cyclobutylacetic acid. The integration of computational chemistry, machine learning, and high-throughput screening has accelerated the discovery process significantly. By leveraging these technologies, researchers can rapidly identify promising candidates for further optimization and development.

In conclusion, 2-1-(2-methoxyphenyl)cyclobutylacetic acid (CAS No. 1532841-28-3) represents a valuable compound with significant potential in pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive scaffold for drug design. Continued exploration into its biological activity and synthetic applications will likely yield novel therapeutic agents addressing unmet medical needs.